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Introduction
Tricaprin, a triglyceride composed of glycerol and three units of capric acid (a medium-chain

fatty acid), is a compound of increasing interest in the pharmaceutical and nutraceutical

industries. It serves as a key excipient in lipid-based drug delivery systems and is being

investigated as an active pharmaceutical ingredient (API) for conditions such as Triglyceride

Deposit Cardiomyovasculopathy (TGCV).[1][2][3] Accurate and precise analytical methods are

crucial for the quality control of tricaprin in bulk drug substances, finished pharmaceutical

products, and for its quantification in biological matrices during preclinical and clinical studies.

This document provides detailed application notes and protocols for the quantitative analysis of

tricaprin using High-Performance Liquid Chromatography (HPLC) and Gas Chromatography

(GC).

Mechanism of Action and Relevant Signaling
Pathway
In the context of its therapeutic use in TGCV, tricaprin acts by providing an alternative energy

source for myocardial cells. In TGCV, a deficiency in adipose triglyceride lipase (ATGL) leads to

the accumulation of long-chain triglycerides in the heart muscle, causing cellular dysfunction.[4]

[5] Tricaprin is hydrolyzed into capric acid, which can be metabolized by cardiomyocytes in an
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ATGL-independent manner. Furthermore, capric acid and other medium-chain fatty acids are

known to be ligands for Peroxisome Proliferator-Activated Receptors (PPARs), particularly

PPARγ. Activation of the PPAR signaling pathway can modulate the expression of genes

involved in lipid metabolism and energy homeostasis.

Below is a diagram illustrating the proposed mechanism of action for tricaprin.
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Proposed Mechanism of Action of Tricaprin in Cardiomyocytes
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Workflow for Tricaprin Capsule Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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